Cas no 1417547-41-1 (rac-methyl (2R,5S)-5-fluoropiperidine-2-carboxylate)

• Product Name: rac-methyl (2R,5S)-5-fluoropiperidine-2-carboxylate
• CAS No: 1417547-41-1
• MF: C₇H₁₂FNO₂
• MW: 161.174085617065
• MDL: MFCD32668668
• CID: 5672653
• PubChem ID: 71467132
• Update Time: 2025-06-08

rac-methyl (2R,5S)-5-fluoropiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26673892
• rac-methyl (2R,5S)-5-fluoropiperidine-2-carboxylate
• 1417547-41-1

• MDL： MFCD32668668
• Inchi： 1S/C7H12FNO2/c1-11-7(10)6-3-2-5(8)4-9-6/h5-6,9H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： LPDWBMIPQSKOIL-RITPCOANSA-N
• SMILES： F[C@H]1CN[C@H](C(=O)OC)CC1

Computed Properties

• Exact Mass: 161.08520679g/mol
• Monoisotopic Mass: 161.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-methyl (2R,5S)-5-fluoropiperidine-2-carboxylate

Chemical Profile of rac-Methyl (2R,5S)-5-Fluoropiperidine-2-Carboxylate (CAS No. 1417547-41-1)

Rac-Methyl (2R,5S)-5-fluoropiperidine-2-carboxylate, identified by its CAS number 1417547-41-1, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural and functional properties, making it a valuable candidate for further research and development in medicinal chemistry. The presence of a fluorine atom at the 5-position and the specific stereochemistry at the 2 and 5 positions contribute to its distinct chemical behavior and potential biological activity.

The compound’s structure consists of a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. The nitrogen atom in piperidine is sp³ hybridized, contributing to its basic nature and ability to form hydrogen bonds. In rac-Methyl (2R,5S)-5-fluoropiperidine-2-carboxylate, the piperidine ring is substituted at the 2-position with a methyl ester group and at the 5-position with a fluorine atom. The stereochemistry at the 2 and 5 positions is crucial, as it influences the compound’s interactions with biological targets.

The fluorine atom at the 5-position introduces a degree of electronic and steric influence that can modulate the compound’s pharmacokinetic properties. Fluorinated compounds are well-known for their ability to enhance metabolic stability, improve binding affinity, and alter pharmacological activity. This makes rac-Methyl (2R,5S)-5-fluoropiperidine-2-carboxylate a promising scaffold for drug discovery efforts aimed at developing novel therapeutics.

In recent years, there has been growing interest in the development of fluorinated piperidine derivatives as pharmacophores. These compounds have shown potential in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and antiviral applications. The specific stereochemistry of rac-Methyl (2R,5S)-5-fluoropiperidine-2-carboxylate makes it an interesting candidate for further investigation into its biological effects.

One of the key aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of both an ester group and a fluorine atom provides multiple points for functionalization, allowing chemists to explore diverse structural modifications. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in biological activity.

Recent studies have begun to explore the pharmacological properties of rac-Methyl (2R,5S)-5-fluoropiperidine-2-carboxylate. Initial research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The fluorine atom’s ability to influence electronic properties could enhance binding interactions with target proteins, potentially leading to improved therapeutic efficacy.

The stereochemistry of rac-Methyl (2R,5S)-5-fluoropiperidine-2-carboxylate also plays a critical role in determining its biological profile. The (R) configuration at the 2-position and the (S) configuration at the 5-position are essential for achieving optimal pharmacological activity. This specific stereochemical arrangement ensures that the compound interacts correctly with biological targets, maximizing its therapeutic potential while minimizing off-target effects.

From a synthetic chemistry perspective, rac-Methyl (2R,5S)-5-fluoropiperidine-2-carboxylate represents an interesting challenge due to its complex stereochemistry. Developing efficient synthetic routes that preserve both stereocenters while maintaining high yield and purity is a key focus for researchers working in this field. Advances in asymmetric synthesis techniques have opened new possibilities for constructing such chiral molecules with high precision.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as a building block in materials science and agrochemical research. The ability to incorporate fluorine atoms into molecular structures has led to innovations in various industries where such modifications can impart desirable properties.

In conclusion, rac-Methyl (2R,5S)-5-fluoropiperidine-2-carboxylate (CAS No. 1417547-41-1) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features, including the fluorine atom and specific stereochemistry, contribute to its unique chemical behavior and biological activity. Further exploration of this molecule could lead to novel therapeutic agents targeting various diseases. Additionally, its synthetic challenges make it an attractive subject for innovation in chemical synthesis techniques.